Pyrazole carboxylic acids and derivatives
Pyrazole carboxylic acids and their derivatives represent a class of organic compounds with diverse structural characteristics and versatile applications in pharmaceuticals, agrochemicals, and materials science. These molecules are typically characterized by the presence of a pyrazole ring fused to a carboxylic acid group. The unique electronic properties and functional diversity赋予它们广泛的潜在应用。在药物化学领域,这类化合物常用于开发新型抗炎、抗癌和抗菌药物,其结构的可变性为设计具有特定药理活性的分子提供了灵活性。此外,在农用化学品中,含有此类骨架的化合物能够针对不同的病虫害提供有效的防治作用。它们还被广泛应用于合成有机功能材料,如导电聚合物和光学材料,展现了其在新型材料科学领域的潜力。
In summary, pyrazole carboxylic acids and their derivatives are multifunctional building blocks with promising applications across various fields of chemistry.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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N-Methoxy-N-methyl-1H-pyrazole-5-carboxamide | 162468-84-0 | C6H9N3O2 |
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1-benzyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid | 108444-25-3 | C13H14N2O2 |
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ethyl 1-(piperidin-4-yl)-1H-pyrazole-4-carboxylate | 782493-96-3 | C11H17N3O2 |
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methyl 1-methyl-5-nitro-1H-pyrazole-3-carboxylate | 796038-07-8 | C6H7N3O4 |
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3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid | 543739-84-0 | C5H3F3N2O2 |
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5-chloro-1-methyl-pyrazole-4-carboxylic acid | 54367-66-7 | C5H5ClN2O2 |
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Ethyl 6,7-dihydro-4H-pyrazolo5,1-c1,4oxazine-2-carboxylate | 623565-57-1 | C9H12N2O3 |
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Ethyl 3-methyl-1H-pyrazole-4-carboxylate | 85290-78-4 | C7H10N2O2 |
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4,5,6,7-Tetrahydro-2H-indazole-3-carboxylic acid | 714255-28-4 | C8H10N2O2 |
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Ethyl 5-(Chlorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate | 88398-82-7 | C7H9ClN2O4S |
Related Literature
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Mohsen Khaledian,Razali Ismail,Elnaz Akbari RSC Adv., 2016,6, 38753-38760
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Aaron R. Funk,Efram Goldberg,Eddie L. Chang,Scott A. Trammell,D. Andrew Knight Dalton Trans., 2013,42, 15617-15624
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Anjeeta Rani,Pannuru Venkatesu Phys. Chem. Chem. Phys., 2018,20, 20315-20333
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Andrea Causero,Holger Elsen,Gerd Ballmann,Ana Escalona,Sjoerd Harder Chem. Commun., 2017,53, 10386-10389
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Junjun Su,Xin Wen,Weiping Chen,Yang Miao,Fenghong Li,Yue Wang New J. Chem., 2018,42, 5005-5013
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